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Compound of Interest

Compound Name: 1-Iodooctadecane

Cat. No.: B1330385 Get Quote

The proper management and disposal of 1-iodooctadecane are critical for ensuring laboratory

safety and environmental protection. As a halogenated hydrocarbon, this compound requires

specific handling procedures to mitigate risks. This guide provides detailed, step-by-step

instructions for its safe disposal in a research and development setting.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). Handle 1-iodooctadecane in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[1][2]

Recommended PPE:

Eye Protection: Safety glasses with side-shields or goggles.[1][3]

Hand Protection: Chemically resistant gloves (inspect before use).[1][3]

Body Protection: A lab coat or chemical-resistant apron and long-sleeved clothing.[3]

In case of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do so. Seek medical attention.[1][3]
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Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get medical

advice.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][3]

Waste Characterization and Data Summary
1-Iodooctadecane is classified as a halogenated organic compound.[4] It is recognized as a

skin, eye, and respiratory irritant.[5] Due to its chemical nature, it must not be disposed of via

standard laboratory drains or mixed with non-hazardous waste.[6]

Property Data

Chemical Name 1-Iodooctadecane

CAS Number 629-93-6

Molecular Formula C₁₈H₃₇I[5]

Physical State Solid, pale yellow crystalline appearance[7][8]

GHS Hazard Codes

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[5]

Storage Class 11 - Combustible Solids

Disposal Classification Halogenated Organic Waste[4]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the accumulation and disposal of 1-
iodooctadecane waste.

Step 1: Waste Segregation
Proper segregation is the most critical step to ensure safe and compliant disposal.

Designate a Waste Stream: 1-Iodooctadecane waste must be classified as "Halogenated

Organic Waste."[4]
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Avoid Mixing: Never mix 1-iodooctadecane waste with other waste categories such as:

Non-halogenated organic solvents[2][4]

Acids or bases[4][9]

Oxidizing or reducing agents[9]

Aqueous or heavy metal waste[4]

Acutely toxic "P-listed" wastes[10]

Mixing incompatible waste streams can lead to dangerous chemical reactions and

significantly increases disposal costs.[2][11]

Step 2: Container Selection and Labeling
Choose a Compatible Container: Use a clean, leak-proof container made of a material

compatible with halogenated hydrocarbons, such as glass or high-density polyethylene.[6][9]

The container must have a secure, tight-fitting screw cap.[9]

Label Immediately: Affix a "Hazardous Waste" label to the container before adding the first

drop of waste.[2][6] The label must include:

The words "Hazardous Waste"

The full name of the chemical: "1-Iodooctadecane"

The approximate percentage or volume of the contents

The accumulation start date (the date the first waste is added)

The name of the principal investigator or laboratory contact

Step 3: Waste Accumulation
Location: All waste must be accumulated at or near the point of generation in a designated

Satellite Accumulation Area (SAA).[9][12] This area should be clearly marked.
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Secondary Containment: Store the waste container within secondary containment, such as a

chemically resistant tub or tray, to contain any potential leaks or spills.[6][10]

Keep Container Closed: The waste container must remain tightly sealed at all times, except

when you are actively adding waste.[6][9]

Do Not Overfill: Leave at least 10% of headspace in the container to allow for vapor

expansion.[13]

Step 4: Spill Management
Accidental spills must be treated as hazardous waste.

Control and Contain: Use an inert absorbent material, such as vermiculite, sand, or a

commercial sorbent pad, to contain the spill.[2]

Collect Debris: Carefully sweep or scoop the absorbed material and any contaminated debris

into a designated, sealable container.[1][2]

Label as Waste: Label the container as "Hazardous Waste," clearly identifying the contents

as "Spill Debris containing 1-Iodooctadecane."[2]

Decontaminate: Clean the spill area thoroughly. All materials used for cleanup must also be

disposed of as hazardous waste.[10]

Step 5: Arranging for Final Disposal
Request Pickup: Once the container is full or has reached the institutional time limit for

accumulation (often 9 to 12 months), contact your institution's Environmental Health & Safety

(EHS) department to schedule a waste pickup.[6][12]

Final Disposal Method: Do not attempt to treat or dispose of the waste yourself. The

standard and required method for final disposal is through a licensed hazardous waste

disposal company.[1] The typical process involves high-temperature incineration in a

specialized facility equipped with afterburners and scrubbers to handle the resulting

hydrogen iodide gas.[1][4]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
iodooctadecane waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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